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Compound Focus: Nifoxipam

CAS No.: 74723-10-7

Cat. No.: S1932993

Get Quote

The table below summarizes the available chemical, legal, and preliminary pharmacological data on

Nifoxipam alongside established benzodiazepines for context.

Property Nifoxipam
Flunitrazepam
(Parent Drug)

Diazepam
(Common
Standard)

Midazolam (Common
Standard)

IUPAC Name 5-(2-

fluorophenyl)-3-
hydroxy-7-nitro-1,3-

dihydro-2H-1,4-
benzodiazepin-2-

one [1]

Not Available 7-chloro-1-

methyl-5-phenyl-
3H-1,4-

benzodiazepin-2-
one

8-chloro-6-(2-

fluorophenyl)-1-
methyl-4H-

imidazo[1,5-a]
[1,4]benzodiazepine

Molecular
Formula

C15H10FN3O4 [2]

[1]

Not Available C16H13ClN2O C18H13ClFN3

Molecular
Mass

315.26 g/mol [2] [1] Not Available 283.74 g/mol 325.77 g/mol
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Property Nifoxipam
Flunitrazepam
(Parent Drug)

Diazepam
(Common
Standard)

Midazolam (Common
Standard)

Legal Status
(Examples)

Unscheduled (US),
Psychoactive

Substances Act
(UK), Schedule IV

(CA) [2]

Varies by
country

(typically
controlled)

Schedule IV (US) Schedule IV (US)

Primary
Metabolic
Pathway

Reduction of nitro

group, acetylation,
glucuronidation [1]

CYP2C19,

CYP3A4,
CYP1A2 [1]

CYP3A4,

CYP2C19 [3]

CYP3A4 [3]

Reported
Designer
Drug Form

Powder, tablets [1] Not Applicable Not Applicable Not Applicable

Key
Experimental
Finding

Strong tranquillising

and sleep-
prolonging effects

with much lower
toxicity than

flunitrazepam in
mice [2]

Potent, short-

acting hypnotic
[1]

Long-acting

anxiolytic,
muscle relaxant

[3]

Short-acting, potent

sedative for
procedures [3]

Suggested Experimental Protocols for Evaluation

For a rigorous comparison of nifoxipam's sedative effects, the following experimental approaches are

recommended based on established methodologies.

In Vivo Sedative and Hypnotic Activity (e.g., Mouse Models)

Animal Subjects: Use groups of laboratory mice (e.g., 6-8 per group) with appropriate controls.

Dosing: Administer nifoxipam and comparator drugs (e.g., flunitrazepam, diazepam) orally or
via intraperitoneal injection across a range of doses.

Sleep-Prolonging Effect: Inject a standard dose of a hypnotic (e.g., sodium pentobarbital)
after pre-treatment with the test benzodiazepine. Measure the duration of loss of righting
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reflex.

Tranquillising Effect: Assess using locomotor activity cages. A significant reduction in
spontaneous motor activity indicates sedative/tranquillising effects.

Toxicity Assessment: Determine median lethal dose (LD50) for each compound and
compare the therapeutic index (ratio of LD50 to effective dose) [2].

In Vitro Receptor Binding Affinity Assay

Membrane Preparation: Prepare synaptosomal membranes from rodent brain tissue (e.g., rat
cortex).

Radioligand Binding: Incubate membrane preparations with a radioactive benzodiazepine
receptor ligand (e.g., [3H]flunitrazepam) in the presence of increasing concentrations of

nifoxipam or cold competitors.
Filtration and Measurement: Terminate the reaction and separate bound from free radioligand

via rapid filtration. Quantify the radioactivity.
Data Analysis: Calculate the inhibitory constant (Ki) for nifoxipam to determine its binding

affinity for the GABAA receptor benzodiazepine site compared to other benzodiazepines [1].

Metabolite Identification in Biological Samples

Dosing and Collection: Administer a single dose of nifoxipam to model organisms and collect

urine over a 24-hour period.
Sample Preparation: Dilute and purify urine samples using solid-phase extraction (SPE).

Analysis: Analyze extracts using nano-liquid chromatography-high-resolution mass
spectrometry (nLC-HRMS).
Metabolite Identification: Identify metabolites by accurate mass and fragmentation pattern.
The primary metabolites of nifoxipam are expected to be the 7-amino metabolite and its
acetylated conjugate, which may be further glucuronidated [1].

Mechanism of Action and Metabolic Pathway

Nifoxipam, like classical benzodiazepines, is understood to exert its effects primarily by potentiating

GABAergic neurotransmission. The following diagram illustrates its proposed mechanism and metabolic

fate.
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This mechanism is inferred from its structural similarity to flunitrazepam and its identification as a

benzodiazepine derivative [2] [1].

Critical Research and Safety Considerations

Data Limitations: Most available data on nifoxipam comes from patent literature, forensic
science reports, and user self-reports, not controlled clinical trials [2] [1]. Quantitative data on

potency, binding affinity, and pharmacokinetics in peer-reviewed literature is sparse.
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Toxicity and Overdose Risk: While one source mentions lower toxicity in mice [2], the concurrent

use of designer benzodiazepines with opioids is extremely dangerous and has been linked to fatal
overdoses, especially when the drug supply is polluted with potent substances like fentalogs [4].

Analytical Detection: Immunoassay-based drug screens may not detect nifoxipam. Confirmation
and metabolite identification require advanced techniques like LC-HRMS [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [Nifoxipam Profile and Comparative Pharmacology]. Smolecule,

[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b1932993#nifoxipam-

sedative-effects-comparison]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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